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Identified Metabolites of Tiagabine

Get Quote

The metabolism of Tiagabine hydrochloride involves at least two primary pathways according to official

labeling and pharmacological databases [1] [2] [3]. The known metabolites are summarized in the table

below:

Metabolite Name

Pathway of
Formation

Pharmacological
Activity

Excretion Route

5-oxo-tiagabine [1]

Other Unidentified

Metabolites

Other Unidentified
Metabolites

Thiophene ring
oxidation

Glucuronidation [1]

Not fully elucidated
[1]

Inactive [1]

Not specified (likely
inactive)

Not specified

Urine and Feces (as
metabolites) [1] [2]

Urine and Feces (as
metabolites) [1] [2]

Urine and Feces (as
metabolites) [1] [2]

The metabolic transformation is primarily mediated by the hepatic cytochrome P450 enzyme system,

specifically the CYP3A4 isoform, though the contribution of other enzymes like CYP1A2, CYP2D6, or
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CYP2C19 cannot be ruled out [1] [3]. Only about 2% of the administered dose is excreted unchanged in the
urine [1] [2].

Pharmacokinetics and Metabolism Pathway

The following diagram summarizes the overall journey of tiagabine hydrochloride in the body, from

absorption to excretion, including the point where the 5-oxo-tiagabine metabolite is formed:

Tiagabine Pharmacokinetic Pathway
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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